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For Researchers, Scientists, and Drug Development Professionals

Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, multifunctional excipient that has

garnered significant attention in topical and transdermal formulations for its exceptional safety

profile and efficacy as both a solvent and a penetration enhancer.[1][2] This technical guide

provides an in-depth exploration of the core mechanisms of action of Arlasolve™ DMI,

supported by quantitative data and detailed experimental protocols.

Dual-Pronged Mechanism of Action: A Synergistic
Approach to Enhanced Delivery
Arlasolve™ DMI's efficacy stems from a two-fold mechanism: its potent solubilizing capacity

and its ability to modulate the barrier properties of the stratum corneum.[1] This dual action

ensures that active pharmaceutical ingredients (APIs) are not only effectively dissolved but are

also efficiently transported to their target sites within the skin.
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A primary challenge in topical drug delivery is the often-poor solubility of APIs in conventional

vehicles. Arlasolve™ DMI, a polar aprotic solvent, demonstrates exceptional ability to dissolve

a wide spectrum of both hydrophilic and hydrophobic compounds.[1][3] This is particularly

crucial for crystalline actives like Benzoyl Peroxide (BPO), which must be fully dissolved to

penetrate the stratum corneum and exert their therapeutic effect.[4]

By dissolving the API in the oil phase of an emulsion, Arlasolve™ DMI prevents its re-

agglomeration, thereby maintaining a smaller particle size and increasing the bioavailability of

the active.[4][5] This enhanced dissolution is a critical first step in improving the efficacy and

reducing the irritation potential of many topical drugs.[4][6]

Modulation of the Stratum Corneum Barrier
The stratum corneum, the outermost layer of the epidermis, presents a formidable barrier to the

penetration of exogenous substances. Arlasolve™ DMI facilitates the transport of actives

across this barrier by temporarily and reversibly altering its properties. The primary proposed

mechanism is an increase in the polarity of the skin's surface layers.[4][7] This change in

polarity is thought to disrupt the highly organized lipid lamellae of the stratum corneum,

creating more permeable pathways for drug molecules to traverse.

It is important to note that while Arlasolve™ DMI enhances epidermal and dermal delivery, it

has not been shown to promote significant penetration into the bloodstream, making it a

suitable excipient for targeted topical delivery.[7]

Quantitative Data on Performance
The following tables summarize the quantitative data available on the performance of

Arlasolve™ DMI in enhancing solubility, skin penetration, and reducing irritation.
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Active
Pharmaceutical
Ingredient (API)

Solvent System Solubility Reference

Prednisone DMI/Water (1:2 ratio)
Maximum Solubility

Achieved
[1]

Dexamethasone DMI/Water (1:2 ratio)
Maximum Solubility

Achieved
[1]

Prednisolone DMI/Water (1:2 ratio)
Maximum Solubility

Achieved
[1]

Ibuprofen
Isosorbide Diester

(similar structure)

~5000-fold

improvement vs.

water

[8]

Table 1: Solubility Enhancement with Arlasolve™ DMI.

Formulation Irritation Reduction
Experimental
Method

Reference

Benzoyl Peroxide

(BPO) Lotion with

Arlasolve™ DMI

19% reduction in

irritation compared to

lotion without DMI

Laser Doppler

Velocimetry
[5]

4% BPO leave-on

cream with Dimethyl

Isosorbide

90% of investigators

reported non-existent

or minimal irritation

and dryness

Clinical Study [5]

Table 2: Irritation Reduction with Arlasolve™ DMI.
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Caption: Mechanism of Arlasolve™ DMI Skin Penetration Enhancement.
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Experimental Workflow for In Vitro Skin Permeation
Study

Workflow for In Vitro Skin Permeation Study using Franz Diffusion Cell
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Caption: Workflow for In Vitro Skin Permeation Study.

Detailed Experimental Protocols
In Vitro Skin Permeation Study using Franz Diffusion
Cells
Objective: To quantify the permeation of an API from a topical formulation through a skin

membrane.

Materials:

Franz diffusion cells

Human or animal skin membrane

Receptor medium (e.g., phosphate-buffered saline, PBS)

Test formulation containing the API and Arlasolve™ DMI

Control formulation (without Arlasolve™ DMI)

Magnetic stirrer

Water bath or heating block

High-performance liquid chromatography (HPLC) system

Protocol:

Prepare the receptor medium and degas it to remove dissolved air.

Fill the receptor compartment of the Franz diffusion cell with the receptor medium, ensuring

no air bubbles are trapped beneath the membrane.

Excise a section of full-thickness skin and mount it on the Franz cell with the stratum

corneum side facing the donor compartment.
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Apply a known quantity of the test or control formulation evenly onto the surface of the skin

in the donor compartment.

Place the Franz cells in a water bath or heating block maintained at a constant temperature

(typically 32°C or 37°C) and stir the receptor medium continuously.[9]

At predetermined time intervals, withdraw an aliquot of the receptor medium from the

sampling arm and replace it with an equal volume of fresh, pre-warmed receptor medium to

maintain sink conditions.[9]

Analyze the collected samples for API concentration using a validated HPLC method.

Calculate the cumulative amount of API permeated per unit area over time and determine

the steady-state flux (Jss) and permeability coefficient (Kp).

Particle Size Analysis by Polarized Light Microscopy
Objective: To visualize and measure the particle size of a crystalline API within a topical

formulation.

Materials:

Polarized light microscope with a calibrated eyepiece reticle or imaging software

Microscope slides and coverslips

Immersion oil (if required)

Test formulation containing the crystalline API and Arlasolve™ DMI

Control formulation (without Arlasolve™ DMI)

Protocol:

Place a small, representative sample of the formulation onto a clean microscope slide.

Carefully place a coverslip over the sample, applying gentle pressure to create a thin, even

layer.
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Place the slide on the microscope stage.

Using the polarizer and analyzer, observe the sample under polarized light. Crystalline

materials will appear bright (birefringent) against a dark background.

Capture images of multiple fields of view to ensure a representative analysis.

Using the calibrated eyepiece reticle or image analysis software, measure the size of the

individual API particles or agglomerates.[10]

Repeat the analysis for the control formulation.

Compare the particle size distributions between the test and control formulations to assess

the effect of Arlasolve™ DMI on API dissolution and re-agglomeration.

Skin Irritation Assessment using Laser Doppler
Velocimetry
Objective: To non-invasively measure changes in cutaneous blood flow as an indicator of skin

irritation.

Materials:

Laser Doppler velocimeter (LDV) or Laser Doppler perfusion imager (LDPI)

Human volunteers

Test formulation containing the potentially irritating API and Arlasolve™ DMI

Control formulations (e.g., vehicle without API, positive control like sodium lauryl sulfate

solution)

Protocol:

Recruit healthy human volunteers and obtain informed consent.

Define and mark the test sites on the volar forearm of each volunteer.
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Acclimate the volunteers to the room conditions (temperature and humidity) for a specified

period.

Measure the baseline blood flow at each test site using the LDV/LDPI.[11]

Apply a standardized amount of each test and control formulation to the designated sites.

At specified time points after application (e.g., 30 minutes, 1 hour, 24 hours), remove the

formulations (if required) and re-measure the blood flow at each site.[12]

The LDV/LDPI will provide a quantitative measure of blood perfusion in arbitrary units

(perfusion units).

Calculate the change in blood flow from baseline for each formulation and compare the

results to assess the irritation potential and the mitigating effect of Arlasolve™ DMI. An

increase in blood flow indicates an inflammatory response and potential irritation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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